Cas no 1261965-49-4 (4-(5-Cyano-2-fluorophenyl)-2-fluorobenzoic acid)

• Product Name: 4-(5-Cyano-2-fluorophenyl)-2-fluorobenzoic acid
• CAS No: 1261965-49-4
• MF: C₁₄H₇F₂NO₂
• MW: 259.207690477371
• MDL: MFCD18320161
• CID: 2766468
• PubChem ID: 53226073
• Update Time: 2025-04-21

4-(5-Cyano-2-fluorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10689805
• 5'-Cyano-2',3-difluoro[1,1'-biphenyl]-4-carboxylic acid
• 1261965-49-4
• 4-(5-Cyano-2-fluorophenyl)-2-fluorobenzoic acid, 95%
• MFCD18320161
• 4-(5-CYANO-2-FLUOROPHENYL)-2-FLUOROBENZOIC ACID
• 4-(5-Cyano-2-fluorophenyl)-2-fluorobenzoic acid

• MDL： MFCD18320161
• Inchi： 1S/C14H7F2NO2/c15-12-4-1-8(7-17)5-11(12)9-2-3-10(14(18)19)13(16)6-9/h1-6H,(H,18,19)
• InChI Key： SBURKGODIFGRNU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 259.04448479Da
• Monoisotopic Mass: 259.04448479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles